"Disperse brown 4" chemical structure and properties
"Disperse brown 4" chemical structure and properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
Disperse Brown 4 is a monoazo dye belonging to the disperse class of dyes.[1][2] These dyes are characterized by their low water solubility and are primarily used for coloring hydrophobic synthetic fibers.[3] This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of Disperse Brown 4, with a focus on its relevance to researchers in materials science and environmental chemistry. While primarily an industrial colorant, its well-defined chemical nature makes it a useful model compound in various scientific investigations.
Chemical Structure and Identification
Disperse Brown 4 is chemically identified as 2-[4-[(2-bromo-6-chloro-4-nitrophenyl)diazenyl]-3-chloro-N-(2-hydroxyethyl)anilino]ethanol.[4] It is classified as a single azo dye.[1][2] The key structural features include the azo bridge (-N=N-), which acts as the chromophore, connected to substituted aromatic rings. The presence of bromo, chloro, and nitro functional groups modulates the electronic properties of the molecule, influencing its color and interaction with textile fibers.[3]
Table 1: Chemical Identification of Disperse Brown 4
| Identifier | Value |
| IUPAC Name | 2-[4-[(2-bromo-6-chloro-4-nitrophenyl)diazenyl]-3-chloro-N-(2-hydroxyethyl)anilino]ethanol[4] |
| CAS Number | 12223-16-4[1][2] |
| C.I. Name | Disperse Brown 4[1][2] |
| Molecular Formula | C₁₆H₁₅BrCl₂N₄O₄[1] |
| Molecular Weight | 478.12 g/mol [1] |
| Chemical Class | Monoazo Dye[1][2] |
Physicochemical Properties
Quantitative physicochemical data for Disperse Brown 4 is not extensively available in public literature. However, general properties characteristic of disperse dyes can be inferred.
Table 2: Physicochemical Properties of Disperse Brown 4
| Property | Value/Description |
| Appearance | Red-light orange, red-light brown, or dark red-light brown powder.[1][2] |
| Solubility | As a disperse dye, it has low water solubility and is applied from a fine aqueous dispersion. |
| Melting Point | Not specified in available literature. |
| Boiling Point | Not specified in available literature. |
Colorfastness Properties
The performance of a dye is critically dependent on its fastness properties, which describe its resistance to fading or running under various conditions.
Table 3: Colorfastness Properties of Disperse Brown 4
| Fastness Test | Fading | Staining |
| Ironing | 4-5 | 4 |
| Light | 5-6 | - |
| Perspiration | 5 | 4-5 |
| Washing | 5 | 4-5 |
(Note: Fastness is typically rated on a scale of 1 to 5, where 5 represents the best fastness.)
Experimental Protocols
Synthesis of Disperse Brown 4
The manufacturing of Disperse Brown 4 involves a two-step process: diazotization followed by an azo coupling reaction.[1][2]
1. Diazotization of 2-Bromo-6-chloro-4-nitrobenzenamine:
-
The aromatic amine, 2-bromo-6-chloro-4-nitrobenzenamine, is suspended in an acidic aqueous solution (typically hydrochloric or sulfuric acid) and cooled to 0-5 °C.
-
A solution of sodium nitrite (B80452) is added dropwise to the cooled suspension. The nitrous acid formed in situ reacts with the amine to produce a diazonium salt solution.
2. Azo Coupling:
-
The coupling component, N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine, is dissolved or dispersed in an aqueous medium.
-
The cold diazonium salt solution is then slowly added to the coupling component solution.
-
The pH is carefully controlled during the reaction to facilitate the electrophilic substitution reaction, where the diazonium salt couples with the activated aromatic ring of the coupling component to form the final azo dye molecule.
-
The resulting Disperse Brown 4 dye precipitates from the reaction mixture and is then isolated by filtration, washed, and dried.
Caption: Synthesis workflow for Disperse Brown 4.
Application in Textile Dyeing
Disperse dyes are applied to hydrophobic fibers such as polyester (B1180765), acetate, and nylon from a fine aqueous dispersion.[3] The dyeing mechanism involves the diffusion of the hydrophobic dye molecules from the aqueous phase into the amorphous regions of the thermoplastic fibers at elevated temperatures.[3]
General Protocol for Disperse Dyeing of Polyester:
-
Dye Bath Preparation: The disperse dye is milled into a fine powder and dispersed in water with the aid of a dispersing agent. The pH of the dye bath is typically maintained in the acidic range (pH 4.5-5.5).
-
Dyeing Process: The polyester fabric is introduced into the dye bath. The temperature is gradually raised to 120-130 °C under pressure in a high-temperature dyeing machine.
-
Diffusion and Adsorption: At this elevated temperature, the polyester fibers swell, allowing the dispersed dye molecules to diffuse into the fiber matrix. The dye is retained within the fiber through non-ionic forces such as van der Waals forces and hydrogen bonding.[3]
-
Cooling and Rinsing: After a set dyeing time, the bath is cooled, and the fabric is rinsed to remove any unfixed dye from the surface.
-
Reduction Clearing: A post-treatment with a reducing agent (e.g., sodium hydrosulfite) and an alkali is often performed to remove any remaining surface dye and improve wash fastness.
Caption: General mechanism of disperse dyeing.
Research Applications
Beyond its primary role in the textile industry, Disperse Brown 4 serves as a model compound in environmental research.[3] Its presence in industrial wastewater necessitates studies on its removal and degradation. Researchers utilize Disperse Brown 4 to investigate the efficacy of various wastewater treatment technologies, including:
-
Adsorption: Studying the adsorptive removal of the dye from aqueous solutions using novel adsorbent materials.[3]
-
Advanced Oxidation Processes (AOPs): Evaluating the degradation of the dye molecule through processes like ozonation, Fenton, and photocatalysis.[3]
These studies are crucial for developing effective methods to mitigate the environmental impact of dye-containing effluents.
Conclusion
Disperse Brown 4 is a commercially significant monoazo dye with well-established applications in the coloration of synthetic fibers. For the scientific community, its defined structure and properties make it a valuable tool for research in textile chemistry, polymer science, and environmental remediation. While specific quantitative data may be limited, the understanding of its synthesis, application mechanism, and role as a model environmental pollutant provides a solid foundation for further investigation and development in these fields.
